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Compound of Interest

Compound Name: RK-287107

Cat. No.: B15588127

For Researchers, Scientists, and Drug Development Professionals

This document provides critical safety protocols, operational guidance, and disposal plans for
the potent and specific tankyrase inhibitor, RK-287107. Adherence to these guidelines is
essential to ensure personnel safety and maintain experimental integrity.

l. Quantitative Data Summary

The following tables summarize key quantitative data for RK-287107, facilitating easy
reference for experimental planning.

Physicochemical Properties Value
Molecular Formula C22H26F2N40O2
Molecular Weight 416.46 g/mol
CAS Number 2171386-10-8
Biological Activity Value

ICso (Tankyrase-1) 14.3 nM[1][2][3]
ICso (Tankyrase-2) 10.6 nM[1][2][3]
Glso (COLO-320DM cells) 0.449 pM[2][4]
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Storage and Stability Conditions

Powder -20°C for 3 years; 4°C for 2 years

In Solvent -80°C for 6 months; -20°C for 1 month[1]
Light Sensitivity Protect from light

Il. Personal Protective Equipment (PPE)

A thorough risk assessment should precede any handling of RK-287107. The following PPE is
mandatory to minimize exposure risk.

Activity Required PPE

- Full-face powered air-purifying respirator

o ) ) ] (PAPR) or N95-rated respirator- Chemical-
Weighing and Dispensing (Solid Form) ] ] o

resistant disposable gown with tight cuffs-

Double nitrile gloves- Safety goggles

- Certified chemical fume hood- Standard
Solution Preparation and Handling laboratory coat- Nitrile gloves- Safety glasses

with side shields

In Vivo Administration - Laboratory coat- Nitrile gloves- Safety glasses

lll. Operational and Disposal Plans

A. Handling and Experimental Workflow

The following workflow outlines the essential steps for safely handling RK-287107 from receipt
to disposal.
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Caption: Workflow for safe handling of RK-287107.
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B. Disposal Plan
All materials contaminated with RK-287107 must be treated as hazardous waste.

o Solid Waste: Collect all disposable items, including gloves, pipette tips, and vials, in a
dedicated, sealed, and clearly labeled hazardous waste container.

e Liquid Waste: Collect all solutions containing RK-287107 in a sealed, shatter-resistant
container. The container must be clearly labeled with "Hazardous Waste" and the full
chemical name.

« Final Disposal: All waste must be disposed of through a certified hazardous waste
management service in accordance with institutional and local regulations. Do not discharge
to drains or mix with other waste streams.

IV. Experimental Protocols
A. In Vitro Cell Proliferation Assay

This protocol details the methodology for assessing the antiproliferative effects of RK-287107
on colorectal cancer cell lines.[2]

o Cell Culture: Maintain human colorectal cancer cell lines (e.g., COLO-320DM, SW403) in
RPMI-1640 medium supplemented with 10% heat-inactivated fetal bovine serum.

o Cell Seeding: Plate cells in 96-well plates at a density of 2,000-5,000 cells per well and allow
them to adhere overnight.

o Compound Treatment: Prepare a stock solution of RK-287107 in DMSO. Serially dilute the
stock solution to achieve final concentrations ranging from 0.01 to 10 uM. The final DMSO
concentration in the culture medium should not exceed 0.5%.

e Incubation: Treat the cells with the various concentrations of RK-287107 for 72-120 hours.

 Viability Assessment: Measure cell viability using a standard method such as the MTT or
CellTiter-Glo® Luminescent Cell Viability Assay.
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o Data Analysis: Calculate the half-maximal growth inhibition (Glso) values from the dose-
response curves.

B. In Vivo Mouse Xenograft Model

This protocol outlines the procedure for evaluating the in vivo efficacy of RK-287107 in a
mouse xenograft model.[5][6]

o Cell Preparation: Culture COLO-320DM cells to 80-90% confluency. Harvest the cells and
resuspend them in a 1:1 mixture of sterile PBS and Matrigel at a concentration of 2.5 x 107
cells/mL.

e Tumor Implantation: Subcutaneously inject 100 puL of the cell suspension into the flank of 6-
week-old female NOD-SCID mice.

e Tumor Growth Monitoring: Monitor tumor growth by measuring the tumor dimensions with
calipers every 2-3 days. Calculate the tumor volume using the formula: (Length x Width?)/2.

e Treatment Initiation: When tumors reach an average volume of 100-150 mm3, randomize the
mice into treatment and vehicle control groups.

e Compound Administration: Prepare a formulation of RK-287107 for intraperitoneal (i.p.) or
oral administration. A typical i.p. dosing solution consists of 15% DMSO, 17.5% Cremophor
EL, and 67.5% PBS. Administer RK-287107 at doses of 100 and 300 mg/kg once daily.[7]

» Efficacy Evaluation: Continue treatment for a predetermined period (e.g., 2 weeks) and
monitor tumor volume and body weight.

o Pharmacodynamic Analysis: At the end of the study, tumors can be excised for biomarker
analysis (e.g., Western blot for Axin2 and MYC).[5]

V. Signaling Pathway and Mechanism of Action

RK-287107 is a potent inhibitor of tankyrase 1 and 2, which are key regulators of the Wnt/[3-
catenin signaling pathway.
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RK-287107 Mechanism of Action in Wnt/3-catenin Pathway
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Caption: RK-287107 inhibits Tankyrase, leading to Axin stabilization and subsequent
degradation of [3-catenin.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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